1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-[(4-phenylmethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C24H25ClN2O/c25-22-7-4-8-23(17-22)27-15-13-26(14-16-27)18-20-9-11-24(12-10-20)28-19-21-5-2-1-3-6-21/h1-12,17H,13-16,18-19H2
• InChI Key: KNDHXRQGLSJNES-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)OCC3=CC=CC=C3)C4=CC(=CC=C4)Cl
• Molecular Formula: C24H25ClN2O
• Molecular Weight: 392.9 g/mol

Description

1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine, also known as BZP, is a synthetic compound that belongs to the family of piperazine derivatives. It was initially developed as an antidepressant in the 1970s but was later discontinued due to its limited efficacy. However, BZP has gained popularity in recent years as a recreational drug due to its stimulant properties. Despite its widespread use, there is limited scientific research on the compound.

Mechanism of Action

1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine acts as a dopamine and serotonin reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This results in the stimulation of the central nervous system, leading to the compound's stimulant properties. 1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine also acts as a monoamine oxidase inhibitor, which further increases the levels of dopamine and serotonin in the brain.
Biochemical and Physiological Effects:
1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine has been reported to cause an increase in heart rate, blood pressure, and body temperature. It can also cause pupil dilation, sweating, and dry mouth. 1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine has been reported to cause adverse effects such as nausea, vomiting, anxiety, and agitation. Long-term use of 1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine has been associated with liver and kidney damage.

Advantages and Limitations for Lab Experiments

1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine has been used in animal studies to investigate its effects on the brain and behavior. However, due to its potential for abuse and limited efficacy as an antidepressant, it is not commonly used in laboratory experiments. The use of 1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine in animal studies is also limited by ethical concerns regarding the use of animals in research.

Future Directions

There is a need for further scientific research on the effects of 1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine on the brain and body. Future studies could investigate the potential therapeutic uses of 1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine as an antidepressant or anxiolytic agent. The compound's potential for abuse and adverse effects should also be further investigated. Additionally, the use of 1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine in animal studies should be carefully considered to ensure ethical standards are met.
Conclusion:
In conclusion, 1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine is a synthetic compound that has gained popularity as a recreational drug due to its stimulant properties. Despite its widespread use, there is limited scientific research on the compound. 1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine has been studied for its potential as an antidepressant and anxiolytic agent, but due to its limited efficacy and potential for abuse, it has not been approved for clinical use. Further research is needed to investigate the effects of 1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine on the brain and body and its potential therapeutic uses.

Synthesis Methods

1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine can be synthesized through the reaction of benzyl chloride with 4-(4-chlorophenyl)piperazine in the presence of sodium hydroxide. The resulting compound is then reacted with sodium carbonate and benzyl bromide to form 1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine. The purity of the compound can be increased through recrystallization using ethanol.

Scientific Research Applications

1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine has been studied for its potential as an antidepressant and anxiolytic agent. However, due to its limited efficacy and potential for abuse, it has not been approved for clinical use. 1-[4-(benzyloxy)benzyl]-4-(3-chlorophenyl)piperazine has gained popularity as a recreational drug due to its stimulant properties. It has been reported to cause euphoria, increased energy, and heightened sensory perception. However, there is limited scientific research on the compound's effects on the brain and body.